Cas no 91137-73-4 (1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one)

• Product Name: 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one
• CAS No: 91137-73-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4664828
• PubChem ID: 69056930
• Update Time: 2025-06-19

1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-phenyl-1H-pyrazol-3-yl)-
• 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one

• Inchi： 1S/C11H10N2O/c1-9(14)11-7-8-13(12-11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： DTPJEWGRXDIHTI-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN(C2=CC=CC=C2)N=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 91137-73-4 and Product Name: 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one

The compound with the CAS number 91137-73-4 and the product name 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a phenyl-pyrazole moiety in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one structure, with its fused aromatic system, is well-positioned to exhibit a range of biological activities. Studies have indicated that pyrazole derivatives often possess significant pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a phenyl group further enhances its potential by introducing additional binding pockets and functional groups that can interact with biological targets.

In the context of drug discovery, the CAS No. 91137-73-4 compound has been studied for its ability to modulate key signaling pathways involved in various diseases. For instance, research has shown that pyrazole-based compounds can inhibit enzymes such as kinases, which are frequently overexpressed in cancer cells. The structural flexibility of 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one allows for the optimization of binding affinity and selectivity, which are critical factors in the development of effective drugs.

Moreover, the compound’s ability to cross the blood-brain barrier has been a subject of interest in neuropharmacology. The phenyl-pyrazole core is known to enhance lipophilicity, a desirable trait for central nervous system (CNS) drugs. This property makes 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one a potential candidate for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies have demonstrated its efficacy in animal models, suggesting promising avenues for further clinical investigation.

The synthesis of 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also allow for the introduction of diverse functional groups, enhancing the compound’s pharmacological profile.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-one and biological targets. These studies have provided insights into binding modes and key interaction points, guiding the optimization of lead compounds for drug development. The integration of experimental data with computational predictions has significantly accelerated the discovery process, making it possible to identify promising candidates more efficiently.

The pharmacokinetic properties of CAS No. 91137-73-4 are another critical aspect that has been thoroughly investigated. Metabolic stability, solubility, and distribution profiles are essential factors that determine a drug’s efficacy and safety. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including moderate solubility in water and rapid absorption after oral administration. These properties make it an attractive candidate for further development into a therapeutic agent.

In conclusion, the compound with CAS No. 91137-73-4 and the product name 1-(1-phenyl-1H-pyrazol-3-ylenthanone) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound is expected to yield groundbreaking discoveries that could benefit patients suffering from various diseases.